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Compound of Interest

Compound Name: Bismuth acetate

Cat. No.: B1580594

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for Bismuth (ll) Acetate (CAS No. 22306-37-2). The information is compiled from various safety
data sheets (SDS) and chemical databases to ensure a thorough guide for laboratory and
research professionals.

Chemical Identification and Properties

Bismuth (I11) acetate, with the chemical formula CeHsBIiOs, is a white crystalline solid.[1][2][3] It
is a moderately water-soluble crystalline source of Bismuth that decomposes upon heating to
form Bismuth oxide.[4] While it is soluble in acetic acid, it is generally insoluble in water, with
which it can hydrolyze.[1][3][5]

Table 1: Physical and Chemical Properties of Bismuth (l1l) Acetate
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Property Value Source(s)
Chemical Formula CeH9oBIiOs [1]

Molar Mass 386.11 g/mol [1][5]
Appearance White solid / crystalline powder  [1]

CAS Number 22306-37-2 [1][6]
EINECS Number 244-904-5 [6]

Melting Point Decomposes [1]

N Insoluble in water; Soluble in
Solubility ] ] [11[3]
acetic acid.[1][3]

Stable under recommended
Stability storage conditions.[6][7] [6][7118]

Moisture sensitive.[8]

Hazard Identification and Classification

Bismuth (IIl) acetate is classified as causing serious eye irritation.[9] Some classifications also
include skin irritation and potential for respiratory irritation.[3][6]

o GHS Classification: Eye Irritation (Category 2A), H319.[9] Some sources also list Skin
Irritation (H315) and Specific Target Organ Toxicity - Single Exposure (H335, respiratory tract
irritation).[6]

e Hazard Pictogram: GHSO07 (Exclamation Mark).[9]
» Signal Word: Warning.[9]

e Hazard Statements:

o

H319: Causes serious eye irritation.[9]

o

H315: Causes skin irritation.[6]

[¢]

H335: May cause respiratory irritation.[6]
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o H302: Harmful if swallowed.[6]

o Precautionary Statements: Include P264 (Wash hands thoroughly after handling), P280
(Wear protective gloves/protective clothing/eye protection/face protection), and
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[9][6]

Toxicological Information

The toxicological effects of Bismuth (Ill) acetate have not been fully investigated.[8] Bismuth
and its compounds are generally considered to have relatively low toxicity due to their
insolubility in biological fluids.[10] However, dust and vapors are considered to have moderate
toxicity.[9] No components of this product at levels greater than or equal to 0.1% are identified
as probable, possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[7][8]

Table 2: Summary of Acute Health Effects

Exposure Route Symptoms and Effects Source(s)

Causes serious eye irritation.

Eye Contact [9] May cause slight to mild [91[8]
irritation.[8]
Skin Contact May cause skin irritation.[9][8] [9][8]

) May cause irritation to the
Inhalation _ [91[8]
respiratory tract.[9][8]

No specific information is
available, but it may cause

Ingestion vomiting and diarrhea.[8] [91[8]
Bismuth vapors and dust have

moderate toxicity.[9]

Handling Precautions and Exposure Controls

Safe handling of Bismuth (lll) acetate requires adherence to standard laboratory safety
protocols, including the use of personal protective equipment (PPE) and appropriate
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engineering controls.

4.1. Engineering Controls It is recommended to handle this material in a well-ventilated area,
such as under a chemical fume hood, to minimize exposure to dust.[6][7][8] Local exhaust or
general room ventilation should be provided.[9] Emergency eye wash fountains and safety
showers should be readily available in the immediate vicinity of any potential exposure.[9]

4.2. Personal Protective Equipment (PPE) The following table summarizes the recommended
PPE for handling Bismuth (IIl) acetate.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Chemical safety goggles or
) glasses with side shields.[8]
Eye/Face Protection [9][8]
Contact lenses should not be

worn.

Chemical-resistant gloves
(e.g., Neoprene or nitrile

Skin Protection rubber).[9][8] Wear suitable [9]1[8]
protective clothing to prevent

skin exposure.

If dust is generated and
ventilation is inadequate, a
Respiratory Protection NIOSH-certified dust and mist [9]1[8]

respirator is recommended.[9]

[8]

4.3. Hygiene Measures Wash hands thoroughly after handling.[9][6] Do not eat, drink, or smoke
when using this product.[6][11] Contaminated clothing should be removed and washed before
reuse.[9][11]

Storage and Stability
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» Storage Conditions: Store in a cool, dry, and well-ventilated place.[2] Keep the container
tightly closed to protect from moisture, as the material is moisture-sensitive.[8][11] Store
away from heat, sparks, and open flames.[9]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[9][6][8]

» Hazardous Decomposition Products: When exposed to heat or fire, it may produce carbon
oxides (CO, CO2z) and bismuth oxide fumes.[2][7]

Accidental Release and First Aid Measures

6.1. Accidental Release Measures (Spill Handling) In the event of a spill, the following workflow
should be followed.

Click to download full resolution via product page
Caption: Workflow for handling a Bismuth (IlI) Acetate spill.
Detailed Spill Protocol:

o Personal Precautions: Evacuate unnecessary personnel from the area.[9] Ensure adequate
ventilation.[6] Avoid breathing dust, vapors, or gas.[7][8] Wear appropriate personal
protective equipment as described in Section 4.2.[9]

» Environmental Precautions: Prevent the product from entering drains, sewers, or public
waters.[9][7]
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» Methods for Cleaning Up: Avoid the formation of dust.[2][8] Sweep or shovel the spilled
material into a suitable, closed container for disposal.[9][7] Small spills can be mixed with
vermiculite or sodium carbonate before being swept up.[8]

6.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[2] Remove contact lenses if present and easy to do.[9] If eye irritation persists,
get medical advice/attention.[9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
Remove contaminated clothing.[8] Seek medical attention if irritation persists.[8]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[9][8] If symptoms occur, seek medical advice.[9]

Ingestion: Rinse mouth with water.[7] Never give anything by mouth to an unconscious
person.[9][7] Seek medical assistance immediately.[8]

Fire Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[9][7][8]

» Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to elevated temperatures or open flame. Hazardous combustion products include
carbon oxides and bismuth oxide.[7]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][8] Do not enter the fire area without proper protective equipment.

[°]

Disposal Considerations

Dispose of Bismuth (lll) acetate and its containers in accordance with local, state, and federal
regulations.[8] It is recommended to offer surplus and non-recyclable solutions to a licensed
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disposal company.[7] Avoid release to the environment.[9] Uncleaned containers should be
handled in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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